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Introduction

XE169, also known as Lysine-specific demethylase 5C (KDM5C) or Jumoniji AT-Rich Interactive
Domain 1C (JARID1C), is an X-linked gene that plays a crucial role in epigenetic regulation
through its histone demethylase activity. Specifically, it removes methyl groups from lysine 4 of
histone H3 (H3K4), a mark associated with active gene transcription. Due to its role in
chromatin remodeling, KDM5C is implicated in a variety of cellular processes, and its
dysregulation has been linked to several diseases, including X-linked intellectual disability and
various cancers. This technical guide provides a comprehensive overview of the expression
profile of XE169/KDM5C across a wide range of human tissues, details the experimental
protocols used for its detection, and illustrates its involvement in key signaling pathways.

Data Presentation: Quantitative Expression of
XE169/KDM5C

The expression of XE169/KDM5C varies across different human tissues at both the mRNA and
protein levels. The following tables summarize quantitative data from major public databases,
providing a comparative view of its expression landscape.

Messenger RNA (MRNA) Expression
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The Genotype-Tissue Expression (GTEX) project and the Human Protein Atlas (HPA) provide
extensive RNA-sequencing data across numerous non-diseased human tissues. The following
table presents the median Transcripts Per Million (TPM) values for KDM5C, offering a
quantitative measure of its gene expression.

Tissue Median TPM (GTEx V8)
Brain - Cerebellum 25.6
Brain - Cortex 22.1
Brain - Hippocampus 20.9
Testis 19.8
Ovary 18.5
Thyroid 17.9
Adrenal Gland 17.3
Lung 16.5
Spleen 15.8
Colon - Transverse 15.2
Kidney - Cortex 14.9
Heart - Left Ventricle 141
Skeletal Muscle 135
Liver 12.8
Pancreas 12.1
Skin - Sun Exposed 11.7
Adipose - Subcutaneous 11.2

Data sourced from the GTEx Portal.

Protein Expression
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The Human Protein Atlas provides a comprehensive survey of protein expression using
immunohistochemistry (IHC) on a wide array of normal human tissues. The staining intensity is
qualitatively scored as High, Medium, Low, or Not detected.[1]

Tissue Staining Level Cellular Localization

Cerebral Cortex High Nuclear

Cerebellum High Nuclear

Hippocampus High Nuclear

Testis Medium Nuclear in spermatogonia and
spermatocytes

Ovary Medium Nuclear in ovarian stromal
cells

Kidney Medium Nuclear in renal tubules

Colon Low Nuclear in glandular cells

Lung Low Nuclear in pneumocytes

Liver Low Nuclear in hepatocytes

Skeletal Muscle Low Nuclear

Skin Low Nuclear in epidermal cells

Adipose Tissue Not detected -

Data sourced from the Human Protein Atlas.[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducible and accurate assessment of
XE169/KDM5C expression. The following sections provide representative protocols for
immunohistochemistry and Western blotting.
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Immunohistochemistry (IHC) Protocol for Paraffin-
Embedded Tissues

This protocol is a general guideline for the detection of KDM5C in formalin-fixed, paraffin-
embedded (FFPE) human tissue sections.[2][3] Optimization may be required for specific
antibodies and tissue types.

1. Deparaffinization and Rehydration:
e Immerse slides in three changes of xylene for 5 minutes each.

» Hydrate slides through a graded series of ethanol (100%, 95%, 70%, 50%) for 3 minutes
each.

e Rinse with distilled water.

2. Antigen Retrieval:

e Immerse slides in a citrate buffer (10 mM Sodium Citrate, 0.05% Tween 20, pH 6.0).
e Heat in a pressure cooker or water bath at 95-100°C for 20-30 minutes.

 Allow slides to cool to room temperature for at least 20 minutes.

3. Peroxidase Blocking:

 Incubate sections in 3% hydrogen peroxide in methanol for 15-30 minutes at room
temperature to block endogenous peroxidase activity.

» Rinse with phosphate-buffered saline (PBS).
4. Blocking:

 Incubate sections with a blocking solution (e.g., 5% normal goat serum in PBS with 0.1%
Triton X-100) for 1 hour at room temperature to prevent non-specific antibody binding.

5. Primary Antibody Incubation:
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 Dilute the primary anti-KDM5C antibody in the blocking solution. A typical starting dilution is
1:200 to 1:500.[4]

 Incubate overnight at 4°C in a humidified chamber.
6. Secondary Antibody Incubation:
e Wash slides three times with PBS.

 Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 1 hour at room
temperature.

7. Signal Detection:
e Wash slides three times with PBS.
¢ Incubate with an avidin-biotin-peroxidase complex (ABC) reagent for 30 minutes.

o Develop the signal with a diaminobenzidine (DAB) substrate kit until the desired brown color
intensity is reached.

e Rinse with distilled water.

8. Counterstaining, Dehydration, and Mounting:

» Counterstain with hematoxylin for 1-2 minutes.

e Rinse with tap water.

o Dehydrate through a graded series of ethanol and clear in xylene.

e Mount with a permanent mounting medium.

Western Blot Protocol

This protocol outlines the detection of KDM5C in total protein lysates from human tissues or
cells.[5][6]

1. Sample Preparation:
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Homogenize tissue or lyse cells in RIPA buffer (50 mM Tris-HCI pH 7.4, 150 mM NacCl, 1%
NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and
phosphatase inhibitors.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

Determine the protein concentration of the supernatant using a BCA or Bradford assay.

. SDS-PAGE:

Mix 20-40 ug of protein with Laemmli sample buffer and boil for 5 minutes.

Load samples onto a 6-8% SDS-polyacrylamide gel.

Run the gel at 100-120V until the dye front reaches the bottom.

. Protein Transfer:

Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane
at 100V for 90 minutes in a cold transfer buffer (25 mM Tris, 192 mM glycine, 20%
methanol).

. Blocking:

Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-
buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

. Primary Antibody Incubation:

Dilute the primary anti-KDM5C antibody in the blocking solution. A typical starting dilution is
1:1000 to 1:5000.[7]

Incubate the membrane overnight at 4°C with gentle agitation.

. Secondary Antibody Incubation:

Wash the membrane three times with TBST for 10 minutes each.
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 Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat
anti-rabbit IgG-HRP) diluted in blocking buffer for 1 hour at room temperature.

7. Detection:
¢ \Wash the membrane three times with TBST for 10 minutes each.

 Incubate the membrane with an enhanced chemiluminescence (ECL) substrate for 1-5
minutes.

o Capture the chemiluminescent signal using an imaging system or X-ray film.

Signaling Pathways and Experimental Workflows

XE169/KDM5C is involved in several critical signaling pathways that regulate cell growth,
differentiation, and metabolism. The following diagrams, generated using the DOT language,
illustrate these pathways and a typical experimental workflow for studying KDM5C expression.
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Experimental workflow for XE169/KDM5C expression analysis.
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Role of XE169/KDM5C in the Wnt/B-catenin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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